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Compound of Interest

Compound Name: gsk2830371

Cat. No.: B607808 Get Quote

Technical Support Center: GSK2830371
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and troubleshooting of

experiments involving GSK2830371.

Frequently Asked Questions (FAQs)
Q1: What is GSK2830371 and what is its mechanism of action?

A1: GSK2830371 is a potent and selective allosteric inhibitor of Wild-type p53-induced

phosphatase 1 (WIP1 or PPM1D).[1] It functions by binding to a unique flap-subdomain on the

WIP1 protein, which is outside the active site.[2] This binding event not only inhibits the

phosphatase activity of WIP1 but also induces its ubiquitination and subsequent proteasomal

degradation, leading to a downregulation of cellular WIP1 protein levels.[1] Inhibition of WIP1

by GSK2830371 results in the increased phosphorylation of WIP1 substrates, such as p53 (at

Ser15), Chk2 (at T68), H2AX (at S139), and ATM (at S1981).[2] This activation of the p53

pathway can lead to cell cycle arrest and apoptosis in cancer cells with wild-type p53.[3]

Q2: How should I store GSK2830371?

A2: Proper storage of GSK2830371 is crucial to maintain its integrity and activity.

Recommendations are summarized in the table below.
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Q3: How do I prepare stock solutions of GSK2830371?

A3: It is recommended to prepare a high-concentration stock solution in an appropriate solvent,

which can then be diluted to the desired working concentration for your experiments.

Anhydrous, high-purity dimethyl sulfoxide (DMSO) is a commonly used solvent. To prepare a

stock solution, add the calculated volume of DMSO to the vial containing the powdered

GSK2830371 and vortex until it is completely dissolved. For cell culture experiments, the final

concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-induced

cytotoxicity.

Q4: Is GSK2830371 stable in cell culture media?

A4: While specific studies on the long-term stability of GSK2830371 in various cell culture

media have not been identified in the public domain, it is a common issue for small molecules

to exhibit instability in aqueous environments over time. Factors such as the pH of the media,

the presence of serum proteins, and cellular metabolism can all contribute to the degradation

or loss of activity of a compound.[4] For long-term experiments, it is advisable to refresh the

media with freshly diluted GSK2830371 periodically.
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Issue Potential Cause Recommended Action

Inconsistent or lower-than-

expected activity in cell-based

assays.

1. Degradation of

GSK2830371 in stock solution.

- Ensure stock solutions are

stored correctly (see storage

table). - Avoid repeated freeze-

thaw cycles by preparing

single-use aliquots. - If

degradation is suspected,

prepare a fresh stock solution

from powder.

2. Degradation of

GSK2830371 in working

solution (cell culture media).

- For long-duration

experiments, replenish the

media with freshly prepared

GSK2830371 every 24-48

hours. - Minimize the exposure

of media containing

GSK2830371 to light.

3. Cellular metabolism of

GSK2830371.

- Be aware that cell lines with

high metabolic activity may

clear the compound more

rapidly. - Consider this factor

when designing your

experiment and interpreting

results.

4. Incorrect p53 status of the

cell line.

- The activity of GSK2830371

is often dependent on the

presence of wild-type p53.[3]

Confirm the p53 status of your

cell line.

Precipitation observed when

diluting stock solution into

aqueous media.

1. Poor solubility in the

aqueous buffer.

- Ensure the final

concentration of the organic

solvent (e.g., DMSO) is

sufficient to maintain solubility,

while remaining non-toxic to

the cells. - Vortex the working

solution thoroughly before
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adding it to the cells. -

Consider using a different

solvent for the final dilution if

compatible with your

experimental setup.

Variability between

experimental replicates.

1. Inaccurate pipetting of stock

or working solutions.

- Use calibrated pipettes and

ensure proper pipetting

technique.

2. Inconsistent cell seeding

density.

- Ensure a uniform number of

cells is seeded in each well or

flask.

3. Edge effects in multi-well

plates.

- To minimize evaporation and

temperature gradients, avoid

using the outer wells of the

plate for critical experiments or

ensure they are filled with

sterile media or PBS.

Data Summary
Table 1: Recommended Storage and Stability of GSK2830371

Form
Storage

Temperature
Duration Reference(s)

Powder -20°C Up to 3 years [2]

Stock Solution in

DMSO
-20°C Up to 6 months [5]

-80°C Up to 2 years [1]

Stock Solution in

Ethanol
-20°C

Information not readily

available, but

generally less stable

than DMSO solutions.
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Table 2: Solubility of GSK2830371

Solvent Solubility Reference(s)

DMSO Up to 100 mM

Ethanol Up to 50 mM

Experimental Protocols
Protocol 1: Preparation of GSK2830371 Stock Solution

Allow the vial of powdered GSK2830371 to equilibrate to room temperature before opening.

Add the appropriate volume of anhydrous, high-purity DMSO to the vial to achieve the

desired stock concentration (e.g., 10 mM).

Vortex the solution until the powder is completely dissolved.

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended in Table 1.

Protocol 2: General Cell-Based Assay with GSK2830371

Culture cells to the desired confluency in the appropriate cell culture medium.

Prepare the working solution of GSK2830371 by diluting the DMSO stock solution into fresh,

pre-warmed cell culture medium. Ensure the final DMSO concentration is below 0.5%.

Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of GSK2830371.

Include a vehicle control (medium with the same final concentration of DMSO without the

inhibitor).

Incubate the cells for the desired experimental duration. For long-term experiments, consider

replacing the medium with a fresh preparation of GSK2830371 every 24-48 hours.
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Proceed with the desired downstream analysis (e.g., cell viability assay, western blotting for

phosphorylated substrates).
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Caption: WIP1 signaling pathway and the inhibitory action of GSK2830371.
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Caption: Recommended workflow for handling and storage of GSK2830371.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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